Cas no 113628-68-5 (1,2,4-Triazolo[3,4-a]phthalazin-6-amine,3-(4-fluorophenyl)-N,N-bis(2-methoxyethyl)-)

• Product Name: 1,2,4-Triazolo[3,4-a]phthalazin-6-amine,3-(4-fluorophenyl)-N,N-bis(2-methoxyethyl)-
• CAS No: 113628-68-5
• MF: C₂₁H₂₂FN₅O₂
• MW: 395.430087566376
• CID: 232080
• PubChem ID: 3087235
• Update Time: 2025-04-19

1,2,4-Triazolo[3,4-a]phthalazin-6-amine,3-(4-fluorophenyl)-N,N-bis(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[3,4-a]phthalazin-6-amine,3-(4-fluorophenyl)-N,N-bis(2-methoxyethyl)-
• 3-(4-fluorophenyl)-N,N-bis(2-methoxyethyl)-[1,2,4]triazolo[3,4-a]phthalazin-6-amine
• N,N-Bis(2-methoxyethyl)-3-(4-fluorophenyl)-1,2,4-triazolo(3,4-a)phthalazin-6-amine
• 113628-68-5
• CHEMBL14006
• 1,2,4-Triazolo(3,4-a)phthalazin-6-amine, N,N-bis(2-methoxyethyl)-3-(4-fluorophenyl)-
• DTXSID10150500
• BRN 6445480

• Inchi： 1S/C21H22FN5O2/c1-28-13-11-26(12-14-29-2)21-18-6-4-3-5-17(18)20-24-23-19(27(20)25-21)15-7-9-16(22)10-8-15/h3-10H,11-14H2,1-2H3
• InChI Key： JJHVPUJMJFVQMB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NN=C2C3C=CC=CC=3C(=NN21)N(CCOC)CCOC

Computed Properties

• Exact Mass: 395.17596
• Monoisotopic Mass: 395.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• Density: 1.29
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.626
• PSA: 64.78